molecular formula C11H12FN5O4S B2821793 3-Fluorosulfonyloxy-5-[1-(4-methyl-1,2,4-triazol-3-yl)ethylcarbamoyl]pyridine CAS No. 2411269-07-1

3-Fluorosulfonyloxy-5-[1-(4-methyl-1,2,4-triazol-3-yl)ethylcarbamoyl]pyridine

Cat. No. B2821793
CAS RN: 2411269-07-1
M. Wt: 329.31
InChI Key: UZEPHKWZNLSUMD-UHFFFAOYSA-N
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Description

1,2,4-Triazole derivatives are a class of compounds that have been extensively studied due to their wide range of biological activities . They are characterized by a five-membered ring structure containing three nitrogen atoms .


Synthesis Analysis

The synthesis of 1,2,4-triazole derivatives often involves the reaction of primary amines, carboxylic acids, and carbon disulfide . Some specific methods for synthesizing these compounds include the solvothermal method .


Molecular Structure Analysis

The molecular structure of 1,2,4-triazole derivatives can vary widely depending on the specific substituents attached to the triazole ring .


Chemical Reactions Analysis

1,2,4-Triazole derivatives can undergo a variety of chemical reactions, including coordination with metal ions to form complexes .


Physical And Chemical Properties Analysis

1,2,4-Triazole derivatives generally have high chemical stability . Their physical and chemical properties can vary widely depending on the specific substituents attached to the triazole ring .

Mechanism of Action

The mechanism of action of 1,2,4-triazole derivatives can vary depending on their specific structure and the biological target. Some 1,2,4-triazole derivatives have been found to exhibit anticancer activity .

Safety and Hazards

The safety and hazards associated with 1,2,4-triazole derivatives can vary depending on their specific structure. Some 1,2,4-triazole derivatives have been found to exhibit cytotoxic activity, which could pose a risk if not handled properly .

Future Directions

Future research on 1,2,4-triazole derivatives could focus on exploring their potential applications in various fields, such as medicinal chemistry, due to their wide range of biological activities . Further studies could also aim to develop more efficient methods for synthesizing these compounds .

properties

IUPAC Name

3-fluorosulfonyloxy-5-[1-(4-methyl-1,2,4-triazol-3-yl)ethylcarbamoyl]pyridine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H12FN5O4S/c1-7(10-16-14-6-17(10)2)15-11(18)8-3-9(5-13-4-8)21-22(12,19)20/h3-7H,1-2H3,(H,15,18)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UZEPHKWZNLSUMD-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C1=NN=CN1C)NC(=O)C2=CC(=CN=C2)OS(=O)(=O)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H12FN5O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

329.31 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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